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Chemical Properties and Solubility Overview

The table below summarizes the key characteristics and available solubility data for the two dyes.

Feature C.I. Disperse Red 19 (DR19) C.I. Disperse Red 73 (DR73)

CAS Number 2734-52-3 [1] 16889-10-4 [2]

Molecular Formula C₁₆H₁₈N₄O₄ [3] [1] C₁₈H₁₆N₆O₂ [2]

Molecular Weight 330.34 g/mol [3] [1] 348.36 g/mol [2]

Molecular Structure Features two hydroxyl groups

(-OH) [4]

Features two nitrile groups (-C≡N) [2]

General Solubility Very low water solubility

(234.5 µg/L at 25°C) [1]

Very low water solubility [5]

Solubility in Organic
Solvents

Soluble in ethanol and

acetone [1]

Soluble in ethanol, acetone, and benzene [2]

Solubility in
Supercritical CO₂

Information not available in

search results

Solubility has been measured and correlated

in binary and ternary mixtures [6] [7]
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Feature C.I. Disperse Red 19 (DR19) C.I. Disperse Red 73 (DR73)

Key Applications Non-linear optics, optical
switching devices [4] [1]

Textile dyeing (polyester, acetate fibers) [2]

Wastewater
Treatment

Information not available in
search results

Photocatalytic degradation studied with
TiO₂/UV [5]

The following diagram illustrates the general relationship and experimental contexts in which the solubility

of these dyes is studied:

Disperse Dyes

C.I. Disperse Red 19 C.I. Disperse Red 73

Experimental Contexts

Organic Solvents
(e.g., Ethanol, Acetone)

Supercritical CO₂

(SC-CO₂)
Aqueous Systems

(Photocatalytic Treatment)

Click to download full resolution via product page

Experimental Protocols for Solubility and Degradation

For researchers looking to replicate or design experiments, here are summaries of key methodologies from

the literature.

Measuring Solubility in Supercritical Carbon Dioxide (SC-CO₂)
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This protocol is applicable to dyes like Disperse Red 73 and can be adapted for other disperse dyes [6] [7].

Objective: To determine the solubility of a disperse dye in SC-CO₂ across different temperatures and
pressures.

Apparatus: A closed-loop equilibrium apparatus equipped with a magnetic pump for circulation, an
equilibrium cell, and a UV-Vis spectrophotometer for analysis.

Procedure:
The dye is placed in the equilibrium cell.

The system is pressurized with CO₂ and heated to the desired temperature (e.g., between
333.15 K and 393.15 K).

The mixture is circulated continuously to ensure equilibrium is reached (typically ≥40 minutes).
The saturated SC-CO₂ stream is expanded through a valve, depositing the dissolved dye into a

collection solvent.
The dye concentration in the solvent is quantified using UV-Vis spectroscopy.

The process is repeated at various pressures (e.g., 12-24 MPa).
Data Correlation: Experimental solubility data (mole fraction of dye) is often correlated with the

density of SC-CO₂ using semi-empirical models like Chrastil, Kumar–Johnston (K-J), or Mendez–
Santiago–Teja (M-S-T).

Photocatalytic Degradation in Aqueous Systems

This method details the degradation of Disperse Red 73 and can serve as a template for studying dye

removal [5].

Objective: To degrade a disperse dye in wastewater using a heterogeneous photocatalytic process.

Reagents: Commercial TiO₂ powder (e.g., Aeroxide P25) as a photocatalyst, the target dye, and
deionized water. pH is adjusted with NaOH or HCl.

Apparatus: A photocatalytic membrane reactor comprising a UV lamp (wavelength ~365 nm), a
membrane module (e.g., polysulfone microfiltration membrane), and a recirculating pump.

Procedure:
A synthetic dye effluent is prepared in deionized water.

TiO₂ is added to the solution, which is kept in the dark for 30 minutes to establish adsorption-
desorption equilibrium.

The UV lamp is turned on to initiate photocatalysis. Hydroxyl radicals (·OH) generated by TiO₂

attack and break down the dye molecules.

The membrane simultaneously separates and retains the TiO₂ particles while allowing treated
water to pass through as permeate.

Analysis: Dye removal efficiency is calculated by measuring concentration changes over time using
UV-Vis spectroscopy. Chemical Oxygen Demand (COD) can also be monitored to assess the extent
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of mineralization.

Key Comparative Insights

Structural Dictates Application: The differing functional groups explain their primary applications.
DR19's hydroxyl groups facilitate covalent bonding to polymers, making it suitable for optical

materials [4]. DR73's structure is optimized for textile dyeing [2].
Research Focus Areas: Available data reflects different research priorities. For DR73, significant

work focuses on its solubility in environmentally friendly SC-CO₂ for waterless dyeing and its removal
from wastewater [6] [7] [5]. For DR19, research emphasis is on its physical properties for advanced

material applications [4] [1].

How to Proceed with Direct Comparisons

For a rigorous, direct comparison of these two dyes, you may need to consider the following:

Standardized Experiments: The most accurate approach would be to conduct new solubility
measurements for both dyes under identical conditions (e.g., in a range of organic solvents and in

SC-CO₂) using the protocols outlined above.
Consult Specialized Databases: Further data might be found in specialized chemical engineering

databases or textbooks dedicated to dye chemistry that contain curated datasets on dye solubilities.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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